(2E,5Z)-7-[(1R,2R,3R,5S)-3,5-Dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]hepta-2,5-dienal
(2E,5Z)-7-[(1R,2R,3R,5S)-3,5-Dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]hepta-2,5-dienal
PGF2α 1,11-lactone is a lipid-soluble internal ester of PGF2α. Hydrolysis of the lactone by plasma esterases readily produces free PGF2α in rats and monkeys, but not in humans. PGF2α 1,11-lactone is active as an antifertility agent with greatly reduced vasoactivity compared to PGF2α.
Brand Name:
Vulcanchem
CAS No.:
62410-84-8
VCID:
VC0160086
InChI:
InChI=1S/C20H32O4/c1-2-3-7-10-16(22)12-13-18-17(19(23)15-20(18)24)11-8-5-4-6-9-14-21/h5-6,8-9,12-14,16-20,22-24H,2-4,7,10-11,15H2,1H3/b8-5-,9-6+,13-12+/t16-,17+,18+,19-,20+/m0/s1
SMILES:
CCCCCC(C=CC1C(CC(C1CC=CCC=CC=O)O)O)O
Molecular Formula:
C20H32O4
Molecular Weight:
336.5 g/mol
(2E,5Z)-7-[(1R,2R,3R,5S)-3,5-Dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]hepta-2,5-dienal
CAS No.: 62410-84-8
Reference Standards
VCID: VC0160086
Molecular Formula: C20H32O4
Molecular Weight: 336.5 g/mol
CAS No. | 62410-84-8 |
---|---|
Product Name | (2E,5Z)-7-[(1R,2R,3R,5S)-3,5-Dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]hepta-2,5-dienal |
Molecular Formula | C20H32O4 |
Molecular Weight | 336.5 g/mol |
IUPAC Name | (2E,5Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]hepta-2,5-dienal |
Standard InChI | InChI=1S/C20H32O4/c1-2-3-7-10-16(22)12-13-18-17(19(23)15-20(18)24)11-8-5-4-6-9-14-21/h5-6,8-9,12-14,16-20,22-24H,2-4,7,10-11,15H2,1H3/b8-5-,9-6+,13-12+/t16-,17+,18+,19-,20+/m0/s1 |
Standard InChIKey | KBFCVOAVUKWCPS-YNNPMVKQSA-N |
Isomeric SMILES | CCCCC[C@@H](/C=C/[C@H]1[C@@H](C[C@@H]([C@@H]1C/C=C\C/C=C/C=O)O)O)O |
SMILES | CCCCCC(C=CC1C(CC(C1CC=CCC=CC=O)O)O)O |
Canonical SMILES | CCCCCC(C=CC1C(CC(C1CC=CCC=CC=O)O)O)O |
Description | PGF2α 1,11-lactone is a lipid-soluble internal ester of PGF2α. Hydrolysis of the lactone by plasma esterases readily produces free PGF2α in rats and monkeys, but not in humans. PGF2α 1,11-lactone is active as an antifertility agent with greatly reduced vasoactivity compared to PGF2α. |
Synonyms | PGF2α 1,11-lactone |
Reference | 1.Bundy, G.L.,Peterson, D.C.,Cornette, J.C., et al. Synthesis and biological activity of prostaglandin lactones. Journal of Medicinal Chemistry 26, 1089-1099 (1983). |
PubChem Compound | 6446546 |
Last Modified | Nov 11 2021 |
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